Cas no 1805986-09-7 (3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid
• CAS No: 1805986-09-7
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884919
• Update Time: 2025-10-28

3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-5(9)4-2(7(13)14)1-3(12(15)16)11-6(4)10/h1,5H,(H,13,14)
• InChI Key： XEAIZCZBCUIDOK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(=O)O)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid

3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid (CAS 1805986-09-7): A Comprehensive Overview

3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid (CAS 1805986-09-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyridine carboxylic acids, which are known for their unique chemical properties and broad applications. The presence of both difluoromethyl and nitro groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid is C7H3F3N2O4, with a molecular weight of 236.11 g/mol. Its structure features a pyridine ring substituted with a carboxylic acid group at the 4-position, a fluoro group at the 2-position, and a nitro group at the 6-position. The difluoromethyl group at the 3-position further contributes to its distinct electronic and steric properties. These structural attributes make it a versatile building block for the synthesis of more complex molecules.

One of the most notable applications of 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid is in the development of pharmaceutical intermediates. Researchers have explored its potential in creating novel drug candidates, particularly in the fields of anti-inflammatory and antimicrobial agents. The fluorinated pyridine core is often utilized to improve the bioavailability and metabolic stability of drug molecules, addressing common challenges in modern drug design.

In addition to pharmaceuticals, this compound has found utility in agrochemical research. The nitro and fluoro substituents are known to enhance the bioactivity of pesticides and herbicides. As the demand for sustainable agriculture grows, compounds like 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid are being investigated for their potential to develop more efficient and environmentally friendly crop protection solutions.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include fluorination, nitration, and carboxylation, often requiring precise control of reaction conditions to achieve high yields and purity. Advances in green chemistry have also led to the exploration of more sustainable synthetic routes, minimizing waste and energy consumption.

From a market perspective, the demand for fluorinated pyridine derivatives like 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid is on the rise. The global pharmaceutical and agrochemical industries are driving this growth, with increasing investments in R&D and custom synthesis services. Companies specializing in fine chemicals are expanding their portfolios to include such high-value intermediates, catering to the evolving needs of researchers and manufacturers.

For researchers and industry professionals, understanding the physicochemical properties of 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid is crucial. Its solubility, stability, and reactivity under various conditions can significantly impact its handling and application. Proper storage and handling protocols are essential to maintain its integrity, especially given its sensitivity to moisture and light.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-carboxylic acid (CAS 1805986-09-7) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, while its potential contributions to drug discovery and sustainable agriculture align with current industry trends. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific and industrial innovation.